3-(2-Methylbut-3-yn-2-yl)-1,3-oxazolidin-2-one

• Molecular Formula: C8H11NO2
• Molecular Weight: 153.18 g/mol
• IUPAC Name: 3-(2-methylbut-3-yn-2-yl)-1,3-oxazolidin-2-one
• InChI: InChI=1S/C8H11NO2/c1-4-8(2,3)9-5-6-11-7(9)10/h1H,5-6H2,2-3H3
• InChI Key: OERPJISRNHOYII-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#C)N1CCOC1=O

Description

3-(2-Methylbut-3-yn-2-yl)-1,3-oxazolidin-2-one is a useful research compound. Its molecular formula is C8H11NO2 and its molecular weight is 153.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Crude 2-chloroethyl 2-methylbut-3-yn-2-ylcarbamate (1.05 g, 5.5 mmol) was dissolved in dry THF (20 mL) and 60% NaH in oil (665 mg, 16.6 mmol) was added. The mixture was stirred under N2 for 1 day and 5% aq HCl (25 mL) was added. The mixture was extracted with EtOAc (175 mL). The organic layer was washed with brine (25 mL) and dried over Na2SO4. Removal of the solvent left an oil (1.03 g) which was purified by chromatography on a 12-g cartridge eluted with a 0-80% EtOAc in hexanes gradient to afford 3-(2-methylbut-3-yn-2-yl)oxazolidin-2-one (567 mg, 67%) as a white solid. 1H NMR (CDCl3) 1.72 (s, 6H), 2.43 (s, 1H), 3.74 (dd, 2H), 4.18 (dd, 2H).